Cas no 2383985-59-7 ((5-Chloro-2-fluoro-3-iodophenyl)methanol)

• Product Name: (5-Chloro-2-fluoro-3-iodophenyl)methanol
• CAS No: 2383985-59-7
• MF: C₇H₅ClFIO
• MW: 286.47
• CID: 5076778
• Update Time: 2025-10-29

(5-Chloro-2-fluoro-3-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-fluoro-3-iodophenyl)methanol

• Inchi： 1S/C7H5ClFIO/c8-5-1-4(3-11)7(9)6(10)2-5/h1-2,11H,3H2
• InChI Key： CHHBSODEZSIRMY-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C(I)C=1F)O

Additional information on (5-Chloro-2-fluoro-3-iodophenyl)methanol

Introduction to (5-Chloro-2-fluoro-3-iodophenyl)methanol (CAS No. 2383985-59-7)

(5-Chloro-2-fluoro-3-iodophenyl)methanol, identified by the CAS number 2383985-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles that exhibit a unique combination of structural and electronic properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of (5-Chloro-2-fluoro-3-iodophenyl)methanol consists of a benzene ring substituted with chloro, fluoro, and iodine atoms at the 5-, 2-, and 3-positions, respectively, and a hydroxymethyl group at the 1-position. This arrangement imparts distinct reactivity and binding characteristics, which are highly desirable in drug design. The presence of multiple halogen atoms enhances the compound's ability to participate in various chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. These molecules have shown promise in various therapeutic areas, including oncology, anti-inflammatory diseases, and infectious diseases. The halogen atoms in (5-Chloro-2-fluoro-3-iodophenyl)methanol not only serve as handles for further functionalization but also contribute to the compound's bioavailability and metabolic stability.

One of the most compelling aspects of this compound is its utility as a building block for the synthesis of more complex drug candidates. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its applicability in generating small-molecule inhibitors that modulate kinases and other critical signaling proteins. These inhibitors have shown preclinical efficacy in models of cancer and inflammatory disorders.

The synthesis of (5-Chloro-2-fluoro-3-iodophenyl)methanol involves multi-step organic transformations that highlight its synthetic versatility. The introduction of chloro, fluoro, and iodine substituents can be achieved through well-established methods such as halogen exchange reactions or direct electrophilic aromatic substitution. The hydroxymethyl group can be incorporated via reduction reactions or by hydroboration followed by oxidation. These synthetic pathways underscore the compound's adaptability for medicinal chemistry applications.

Recent advancements in computational chemistry have further enhanced the understanding of how (5-Chloro-2-fluoro-3-iodophenyl)methanol interacts with biological targets. Molecular modeling studies have revealed that the halogen atoms play a crucial role in stabilizing protein-ligand interactions through halogen bonding and dipole-dipole interactions. This insight has guided the optimization of lead compounds towards higher affinity and selectivity.

In clinical research, derivatives of this compound have been investigated for their potential therapeutic effects. Preclinical studies have shown that certain analogs exhibit anti-proliferative activity against various cancer cell lines by inhibiting key downstream signaling pathways. Additionally, their anti-inflammatory properties have been explored in models of chronic inflammation, suggesting their relevance in managing conditions such as rheumatoid arthritis.

The chemical diversity offered by (5-Chloro-2-fluoro-3-iodophenyl)methanol also makes it an attractive candidate for library screening initiatives aimed at discovering novel bioactive molecules. High-throughput screening platforms have been employed to assess its derivatives for activity against a wide range of biological targets. This approach has led to the identification of several promising candidates that are undergoing further characterization.

The environmental and safety considerations associated with handling this compound are also important aspects to address. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and waste disposal must comply with environmental regulations.

In conclusion, (5-Chloro-2-fluoro-3-iodophenyl)methanol (CAS No. 2383985-59-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional properties. Its role as a key intermediate in drug discovery underscores its importance in developing next-generation therapeutics. As research continues to uncover new applications for this compound, its impact on medicinal chemistry is expected to grow even further.